Cas no 647862-67-7 (Benzene, 1-[(1S)-1-cyclohexyl-3-phenyl-2-propynyl]-4-methoxy-)

• Product Name: Benzene, 1-[(1S)-1-cyclohexyl-3-phenyl-2-propynyl]-4-methoxy-
• CAS No: 647862-67-7
• MF: C₂₂H₂₄O
• MW: 304.425366401672
• CID: 415714
• PubChem ID: 12117755
• Update Time: 2025-04-19

Benzene, 1-[(1S)-1-cyclohexyl-3-phenyl-2-propynyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1S)-1-cyclohexyl-3-phenyl-2-propynyl]-4-methoxy-
• 1-[(1S)-1-cyclohexyl-3-phenylprop-2-ynyl]-4-methoxybenzene
• 647862-67-7
• DTXSID80477852

• Inchi： 1S/C22H24O/c1-23-21-15-13-20(14-16-21)22(19-10-6-3-7-11-19)17-12-18-8-4-2-5-9-18/h2,4-5,8-9,13-16,19,22H,3,6-7,10-11H2,1H3/t22-/m0/s1
• InChI Key： IICRAFCXVWETRB-QFIPXVFZSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H](C#CC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 304.18282
• Monoisotopic Mass: 304.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23